2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(2-ethoxyphenyl)acrylonitrile

• IUPAC Name: (E)-2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(2-ethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C21H16N2O3S/c1-2-24-18-6-4-3-5-15(18)9-16(11-22)21-23-17(12-27-21)14-7-8-19-20(10-14)26-13-25-19/h3-10,12H,2,13H2,1H3/b16-9+
• InChI Key: TYWZWMILKBPCEG-CXUHLZMHSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C(C#N)C2=NC(=CS2)C3=CC4=C(C=C3)OCO4
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C(\C#N)/C2=NC(=CS2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H16N2O3S
• Molecular Weight: 376.4 g/mol

Description

The compound contains several functional groups, including a benzodioxole, a thiazole, and an acrylonitrile group. The benzodioxole group is a type of ether that is often found in pharmaceuticals and other biologically active compounds. The thiazole is a type of heterocycle that is also common in many drugs. The acrylonitrile group is a type of nitrile, which is a polar functional group that can participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzodioxole and thiazole rings would likely contribute to the compound’s rigidity, while the acrylonitrile group would add polarity.

Future Directions

Future research on this compound could involve studying its synthesis, reactions, and potential biological activity. It could potentially be of interest in the field of medicinal chemistry, given the presence of the benzodioxole and thiazole rings.